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Compound of Interest

Methyl 1-Boc-3-allylpiperidine-3-
Compound Name:
carboxylate

Cat. No.: B595902

A Technical Guide to Methyl 1-Boc-3-allylpiperidine-
3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the physicochemical properties, a
representative synthetic workflow, and the potential applications of Methyl 1-Boc-3-
allylpiperidine-3-carboxylate. This compound serves as a valuable building block in medicinal
chemistry, particularly in the synthesis of complex heterocyclic structures and protein degrader
building blocks.[1]

Physicochemical Properties

The fundamental properties of Methyl 1-Boc-3-allylpiperidine-3-carboxylate are summarized
below. These characteristics are essential for its handling, reaction setup, and analytical
characterization.
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Property Value Source
CAS Number 1349644-17-2 [1]
Molecular Formula C15H25N0O4 [1]
Molecular Weight 283.36 g/mol [1]

) Not specified; likely a solid or
Physical Form )
oil at room temperature.

Storage Room temperature.[1]

Note: Experimental data such as melting point, boiling point, and specific solubility values are
not widely available in public literature. These properties should be determined empirically.

Synthesis and Purification: A Representative
Workflow

While a specific, detailed experimental protocol for the synthesis of this exact molecule is not
publicly documented, a general workflow can be constructed based on common organic
synthesis principles for similar piperidine derivatives. The synthesis generally involves the
introduction of an allyl group to a protected piperidine scaffold.

A logical workflow for the synthesis, purification, and confirmation of Methyl 1-Boc-3-
allylpiperidine-3-carboxylate is outlined below. This process highlights the key stages from
starting materials to the final, characterized product.
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Synthesis Stage

Start: Methyl 1-Boc-piperidine-3-carboxylate

Reagents:
- Strong Base (e.g., LDA, NaHMDS) IL. Deprotonation
- Allyl Halide (e.g., Allyl Bromide)

Allylation Reaction
(Formation of enolate followed by
nucleophilic attack on allyl halide)

Aqueous Quench

Work-up &‘rurification

Liquid-Liquid Extraction
(e.g., EtOAc/Water)

Drying of Organic Layer
(e.g., Na2SO4 or MgS0O4)

Solvent Removal
(Rotary Evaporation)

Purification:
Flash Column Chromatography

Analysis & Ch%racterization

Final Product:
Pure Methyl 1-Boc-3-allyl-
piperidine-3-carboxylate

NMR Spectroscopy Mass Spectrometry

(1H, 13C) (e.g., HRMS) IR Spectroscopy

Click to download full resolution via product page

Caption: A generalized experimental workflow for the synthesis and characterization of the
target compound.

Role in Drug Discovery and Development
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Methyl 1-Boc-3-allylpiperidine-3-carboxylate is a functionalized building block valuable in
drug discovery. The Boc-protected nitrogen and the methyl ester provide orthogonal handles
for further chemical modification, while the allyl group offers a site for diverse chemical
transformations such as olefin metathesis, oxidation, or hydroboration.

Its utility is primarily as a synthetic intermediate, contributing to the assembly of more complex
molecular architectures.

Resulting Scaffolds / Applications
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Caption: Logical relationships showing the compound's utility as a versatile synthetic
intermediate.

Safety, Handling, and Storage

Handling:

o For professional research and industrial use only. Not intended for medical or consumer
applications.[1]

e Use in a well-ventilated area.[2]

o Standard personal protective equipment (PPE) should be worn, including safety goggles with
side-shields, impervious gloves, and a lab coat.[2]
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e Avoid formation of dust and aerosols.[2]

 In case of accidental release, contain the spillage and collect for disposal by a licensed
chemical destruction plant.[2]

Storage:

» Store at room temperature in a dry, cool, and well-ventilated place.[1][2]
» Keep the container tightly closed to prevent moisture contamination.[2][3]
Toxicity:

» Detailed toxicological and ecological data for this specific compound are not available.[2]
Standard precautions for handling new chemical entities should be observed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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